Cas no 1889905-07-0 (cyclopropylmethanesulfonyl fluoride)

• Product name: cyclopropylmethanesulfonyl fluoride
• CAS No: 1889905-07-0
• MF: C₄H₇FO₂S
• MW: 138.160583734512
• MDL: MFCD28968508
• CID: 5152957
• PubChem ID: 115011326

cyclopropylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonyl fluoride
• cyclopropylmethanesulfonyl fluoride

• MDL： MFCD28968508
• Inchi： 1S/C4H7FO2S/c5-8(6,7)3-4-1-2-4/h4H,1-3H2
• InChI Key： BTKSWCSHCKZFKU-UHFFFAOYSA-N
• SMILES： C1(CS(F)(=O)=O)CC1

Additional information on cyclopropylmethanesulfonyl fluoride

Comprehensive Overview of Cyclopropylmethanesulfonyl Fluoride (CAS No. 1889905-07-0): Properties, Applications, and Industry Insights

Cyclopropylmethanesulfonyl fluoride (CAS No. 1889905-07-0) is a specialized organosulfur compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl fluoride functional group. This compound, often abbreviated as CpMsF, serves as a versatile building block in medicinal chemistry, particularly for covalent inhibitor development and protease targeting. Its cyclopropyl moiety contributes to enhanced metabolic stability, making it valuable for drug discovery programs targeting challenging biological pathways.

The growing interest in sulfur-fluorine exchange (SuFEx) click chemistry has propelled demand for cyclopropylmethanesulfonyl fluoride, as researchers explore its reactivity in bioconjugation and protein labeling applications. Recent studies highlight its utility in developing kinase inhibitors and covalent protein degraders (PROTACs), addressing current drug discovery challenges like undruggable targets. The compound's fluorosulfate group enables selective reactions with nucleophilic amino acids, a property leveraged in chemical biology and target identification studies.

From a synthetic chemistry perspective, CAS 1889905-07-0 demonstrates remarkable stability under physiological conditions while maintaining sufficient reactivity for selective modification. This balance makes it particularly useful for developing PET radiotracers and diagnostic probes, addressing the pharmaceutical industry's need for molecular imaging agents. The cyclopropyl ring's strain energy contributes to interesting stereoelectronic effects that influence both reactivity and bioavailability of derived compounds.

In material science applications, cyclopropylmethanesulfonyl fluoride derivatives show promise for modifying polymer surfaces and creating functional materials with tailored properties. Researchers are investigating its potential in surface modification techniques and nanomaterial functionalization, particularly where controlled covalent attachment is required. These applications align with current trends in smart materials development and interface engineering.

The compound's handling requires standard laboratory safety protocols for fluorosulfonyl compounds, with particular attention to moisture-sensitive characteristics. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure stability of CAS 1889905-07-0 for extended periods. Analytical characterization typically involves NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry, with HPLC methods commonly employed for purity assessment.

Emerging research directions for cyclopropylmethanesulfonyl fluoride include exploration in fragment-based drug discovery (FBDD) and as a handle for DNA-encoded library (DEL) technology. Its compatibility with high-throughput screening platforms makes it valuable for modern lead optimization workflows. The compound's structural features also show potential for addressing drug resistance mechanisms in antimicrobial development.

Quality control specifications for CAS 1889905-07-0 typically require ≥95% purity (HPLC), with rigorous testing for residual solvents and heavy metals when intended for pharmaceutical applications. Synthetic routes to this compound continue to be optimized, with recent literature reporting improved atom economy and green chemistry approaches to its production. These advancements support the growing demand from contract research organizations and academic laboratories working on next-generation therapeutics.

The commercial availability of cyclopropylmethanesulfonyl fluoride has expanded significantly in recent years, reflecting its increasing importance in preclinical research. Current market trends show particular demand from developers of targeted therapies and precision medicine approaches, where its covalent binding properties offer advantages for selective intervention in disease pathways. Regulatory considerations for derivatives remain focused on standard pharmaceutical guidelines rather than special restrictions.

Future prospects for CAS 1889905-07-0 appear promising as research continues into covalent drug discovery paradigms. The compound's versatility positions it as a valuable tool for addressing current challenges in protein-protein interaction modulation and allosteric inhibitor development. Ongoing studies are exploring its potential in biologic-drug conjugates and therapeutic antibody engineering, expanding its applications beyond small molecule development.